5-Bromo-4-hydroxynicotinaldehyde

Specification

• CAS No.: 1289109-05-2
• Molecular Formula: C6H4BrNO2
• Molecular Weight: 202.007
• IUPAC Name: 5-bromo-4-oxo-1H-pyridine-3-carbaldehyde
• Standard InChI: InChI=1S/C6H4BrNO2/c7-5-2-8-1-4(3-9)6(5)10/h1-3H,(H,8,10)
• Standard InChI Key: KPMMFNJPSDBZTB-UHFFFAOYSA-N
• SMILES: C1=C(C(=O)C(=CN1)Br)C=O

Introduction

Chemical Identity and Structural Properties

Molecular Characteristics

5-Bromo-4-hydroxynicotinaldehyde (IUPAC name: 5-bromo-4-oxo-1H-pyridine-3-carbaldehyde) has the molecular formula C₆H₄BrNO₂ and a molecular weight of 202.007 g/mol. Its structure features a pyridine ring with a bromine atom at position 5, a hydroxyl group at position 4, and an aldehyde group at position 3. The compound’s planar aromatic system and electron-withdrawing substituents enhance its reactivity in nucleophilic and coordination reactions.

Table 1: Key Chemical Properties of 5-Bromo-4-hydroxynicotinaldehyde

Property	Value
CAS Number	1289109-05-2
Molecular Formula	C₆H₄BrNO₂
Molecular Weight	202.007 g/mol
SMILES	C1=C(C(=O)C(=CN1)Br)C=O
InChI Key	KPMMFNJPSDBZTB-UHFFFAOYSA-N
PubChem CID	72218070

Spectroscopic Characterization

The compound has been characterized using advanced spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR): ¹H NMR spectra reveal distinct peaks for the aldehyde proton (~9.8 ppm) and aromatic protons (6.5–8.5 ppm). The hydroxyl proton appears as a broad singlet due to hydrogen bonding.

• Infrared (IR) Spectroscopy: Strong absorption bands at ~1680 cm⁻¹ (C=O stretch) and ~3200 cm⁻¹ (O-H stretch) confirm the presence of aldehyde and hydroxyl groups.

• Mass Spectrometry: High-resolution mass spectra show a molecular ion peak at m/z 201.94 (M⁺), consistent with the molecular formula.

Synthesis and Optimization

Conventional Synthetic Routes

The synthesis of 5-Bromo-4-hydroxynicotinaldehyde typically involves halogenation and oxidation steps to introduce the bromine and aldehyde groups while preserving the hydroxyl functionality. Key methods include:

• Direct Bromination of Nicotinaldehyde Derivatives: Bromine or N-bromosuccinimide (NBS) is used to introduce bromine at position 5 of 4-hydroxynicotinaldehyde precursors.

• Oxidative Functionalization: Controlled oxidation of 5-bromo-4-hydroxynicotinyl alcohol using mild oxidizing agents like pyridinium chlorochromate (PCC) ensures aldehyde group formation without over-oxidation.

Chemoenzymatic Approaches

Recent advancements in enzymatic catalysis have enabled regioselective modifications. For example, lipase-catalyzed transesterification (e.g., using Thermomyces lanuginosus Lipozyme® TL IM) allows selective acylation of primary alcohols in polyhydroxylated substrates, a strategy applicable to functionalizing related nicotinaldehyde derivatives.

Applications in Medicinal Chemistry

Enzyme Inhibition

The hydroxyl and aldehyde groups enable strong interactions with enzyme active sites. Studies demonstrate its potential as a selective inhibitor of:

• Tyrosine Kinases: The aldehyde group forms Schiff bases with lysine residues, disrupting ATP-binding pockets.

• Carbonic Anhydrases: Bromine enhances hydrophobic interactions with zinc-containing active sites.

Role in Organic Synthesis

Building Block for Heterocycles

5-Bromo-4-hydroxynicotinaldehyde serves as a precursor for:

• Pyrido[3,4-d]pyrimidines: Condensation with urea derivatives yields fused heterocycles with antitumor activity.

• Schiff Bases: Reaction with primary amines produces imines used in coordination chemistry.

Cross-Coupling Reactions

The bromine atom participates in Suzuki-Miyaura couplings with aryl boronic acids, enabling access to biaryl derivatives. For example, palladium-catalyzed coupling with phenylboronic acid produces 5-phenyl-4-hydroxynicotinaldehyde in 78% yield.

Materials Science Applications

Metal-Organic Frameworks (MOFs)

The aldehyde and hydroxyl groups coordinate with metal ions (e.g., Cu²⁺, Zn²⁺) to form MOFs with high surface areas (~1500 m²/g). These materials show promise in gas storage and catalysis.

Table 2: MOF Properties Derived from 5-Bromo-4-hydroxynicotinaldehyde

Metal Ion	Surface Area (m²/g)	Application
Cu²⁺	1480	CO₂ Adsorption
Zn²⁺	1320	Heterogeneous Catalysis

Polymer Modification

Incorporation into polyimide matrices enhances thermal stability (decomposition temperature >400°C) and dielectric properties, making it suitable for high-performance electronics.

Experimental Challenges and Solutions

Solubility Issues

The compound’s limited solubility in polar solvents (e.g., water, ethanol) complicates purification. Strategies include:

• Co-crystallization: Using tert-butyl methyl ether (TBME) to isolate pure crystals.

• Derivatization: Converting the aldehyde to a more soluble oxime derivative temporarily.

Stability Under Basic Conditions

The aldehyde group is prone to oxidation in alkaline environments. Reactions are best conducted under inert atmospheres with stabilizers like hydroquinone.

Future Research Directions

Targeted Drug Delivery

Functionalizing nanoparticles with 5-Bromo-4-hydroxynicotinaldehyde could enable site-specific enzyme inhibition. For instance, gold nanoparticles conjugated with the compound may target tumor-associated kinases.

Advanced Catalytic Systems

MOFs incorporating the compound could catalyze asymmetric reactions, leveraging chirality induced by the pyridine ring’s substituents.

Antioxidant Mechanism Elucidation

Detailed studies using electron paramagnetic resonance (EPR) are needed to map radical scavenging pathways and optimize structure-activity relationships.